2-amino-N-(2,5-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,5-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide
• InChI: InChI=1S/C28H27N3O4/c1-34-20-12-13-23(35-2)21(16-20)30-28(33)24-22-9-5-6-14-31(22)26(25(24)29)27(32)19-11-10-17-7-3-4-8-18(17)15-19/h5-6,9-16H,3-4,7-8,29H2,1-2H3,(H,30,33)
• InChI Key: MCRQDANCEZZATO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC5=C(CCCC5)C=C4
• Molecular Formula: C28H27N3O4
• Molecular Weight: 469.5 g/mol

Description

2-amino-N-(2,5-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C28H27N3O4 and its molecular weight is 469.541. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

2-Amino-N-(2,5-dimethoxyphenyl)-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide and its derivatives have been the subject of research focusing on the synthesis and characterization of novel compounds. For example, studies have detailed the synthesis of related tetra- and penta-heterocyclic compounds incorporating isoquinoline and other moieties, revealing methods for creating complex structures with potential biological activity. These compounds have been characterized using various spectroscopic techniques to elucidate their molecular structures (Sharma et al., 2022).

Biological Activities

The exploration of the biological activities of such compounds has been a significant area of interest. Several studies have reported on the tumor inhibitory and antioxidant activities of newly synthesized derivatives, demonstrating promising potency against cancer cells and higher scavenging potency than standard compounds (Hamdy et al., 2013). Additionally, research has focused on the potential antimicrobial and anti-inflammatory properties of these compounds, indicating a wide range of possible therapeutic applications.

Molecular Docking and Drug Development

Molecular docking studies have been utilized to predict the interaction of these compounds with biological targets, providing insights into their potential as active drugs. Such studies help in understanding the molecular basis of the compound's activity and guiding the development of more effective therapeutic agents (Sharma et al., 2022).